2-(4-((4-((1-Ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxo-5-(sulphomethyl)-3-pyridyl)azo)benzoyl)amino)phenyl)-6-methylbenzothiazole-7-sulphonic acid

• CAS No.: 65402-16-6
• Molecular Formula: C30H27N5O9S3
• Molecular Weight: 697.8 g/mol
• IUPAC Name: 2-[4-[[4-[[1-ethyl-6-hydroxy-4-methyl-2-oxo-5-(sulfomethyl)pyridin-3-yl]diazenyl]benzoyl]amino]phenyl]-6-methyl-1,3-benzothiazole-7-sulfonic acid
• InChI: InChI=1S/C30H27N5O9S3/c1-4-35-29(37)22(15-46(39,40)41)17(3)24(30(35)38)34-33-21-12-6-18(7-13-21)27(36)31-20-10-8-19(9-11-20)28-32-23-14-5-16(2)26(25(23)45-28)47(42,43)44/h5-14,37H,4,15H2,1-3H3,(H,31,36)(H,39,40,41)(H,42,43,44)
• InChI Key: YUQCCBXCJBVCES-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=C(C1=O)N=NC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=C(S4)C(=C(C=C5)C)S(=O)(=O)O)C)CS(=O)(=O)O)O

Description

This compound features a benzothiazole core substituted with a sulphonic acid group at position 7 and a methyl group at position 5. The benzothiazole moiety is linked via an azo (-N=N-) bridge to a pyridyl group, which is further substituted with ethyl, hydroxy, sulphomethyl, and oxo functional groups. The sulphonic acid group enhances water solubility, while the azo linkage may confer chromophoric properties .

Comparison with Similar Compounds

2-(4-Aminophenyl)-6-methylbenzothiazole-7-sulfonic Acid

This simpler analogue () shares the benzothiazole-sulphonic acid backbone but lacks the azo-pyridyl extension. Key differences include:

• Applications : The analogue is used in dye synthesis (e.g., Dehydrothio-p-Toluidine sulfonic Acid), while the target’s extended structure could enable broader applications, such as in photodynamic therapy or enzyme inhibition .

Bioactivity Clustering

Hierarchical clustering of bioactivity profiles () reveals that compounds with structural similarities often share modes of action. For example:

• Protein Targets : The target compound’s sulphonic acid group may mimic sulfonamide drugs, suggesting interactions with carbonic anhydrase or kinase targets.
• Activity Correlation: If clustered with azo dyes (e.g., Quinoline Yellow, ), the compound might exhibit light absorption properties useful in imaging or photothermal therapy .

QSAR and SAR Models

QSAR models () predict bioactivity based on structural fragments. Key observations include:

• Critical Fragments: The benzothiazole-sulphonic acid fragment is a known pharmacophore in antitumor agents (e.g., Tasisulam).
• ADMET Properties : Compared to analogues, the sulphonic acid group likely improves solubility but may reduce blood-brain barrier penetration .

Similarity Indexing

Using Tanimoto coefficients (), the compound may show >60% similarity to:

• SAHA (Vorinostat): A histone deacetylase (HDAC) inhibitor with a hydroxamic acid group.
• Azo-Based Dyes : High similarity to textile or food dyes (e.g., QY in ) implies UV-vis absorption peaks in the 400–600 nm range .

Data Tables

Table 1: Comparative Properties of Target Compound and Analogues

Property	Target Compound	2-(4-Aminophenyl)-6-methylbenzothiazole-7-sulfonic Acid	SAHA
Molecular Weight (g/mol)	~650 (estimated)	336.36	264.32
Solubility (LogP)	-2.1 (predicted)	-1.8	1.5
Key Functional Groups	Azo, sulphonic acid, pyridyl	Aminophenyl, sulphonic acid	Hydroxamic acid, phenyl
Bioactivity (IC50)	N/A	N/A	10 nM (HDAC8)
Tanimoto Similarity to SAHA	~65% (estimated)	<30%	100%

Research Findings

• Synthesis : The target compound requires multi-step synthesis, including diazotization for azo bond formation (cf. ), whereas simpler analogues are synthesized via direct sulfonation .
• Bioactivity : Structural parallels to HDAC inhibitors () and dye molecules () suggest dual utility in therapeutics and materials science.
• Contradictions : While QSAR models () emphasize fragment-based activity, hierarchical clustering () highlights global structural similarity as a stronger predictor of bioactivity.